Cas no 12229-13-9 (Potassium pentaborate octahydrate)

• Product Name: Potassium pentaborate octahydrate
• CAS No: 12229-13-9
• MF: B₁₀H₁₆K₂O₂₄
• MW: 586.419244766235
• CID: 86756
• PubChem ID: 44134903
• Update Time: 2025-05-27

Potassium pentaborate octahydrate Chemical and Physical Properties

Names and Identifiers

• Potassium pentaborate octahydrate
• pentapotassium,pentaborate,octahydrate
• potassium pentaborate
• POTASSIUM PENTABORATE OCTAHYDRATE, 97
• Boron potassium oxide (B5KO8), tetrahydrate
• MFCD00213879
• 12229-13-9
• dipotassium;[bis(oxoboranyloxy)boranyloxy-oxoboranyloxyboranyl]oxy-[[oxido(oxoboranyloxy)boranyl]oxy-oxoboranyloxyboranyl]oxyborinate;octahydrate
• AXTXIARPFKLBPW-UHFFFAOYSA-N

• MDL： MFCD00213879
• Inchi： 1S/B10O16.2K.8H2O/c11-1-18-6(16)23-9(21-4-14)24-7(17)25-10(22-5-15)26-8(19-2-12)20-3-13;;;;;;;;;;/h;;;8*1H2/q-2;2*+1;;;;;;;;
• InChI Key： AXTXIARPFKLBPW-UHFFFAOYSA-N
• SMILES： [K+].[K+].O(B([O-])OB(OB=O)OB([O-])OB=O)B(OB=O)OB(OB=O)OB=O.O.O.O.O.O.O.O.O

Computed Properties

• Exact Mass: 586.030879g/mol
• Monoisotopic Mass: 588.023616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 36
• Rotatable Bond Count: 18
• Complexity: 8
• Covalently-Bonded Unit Count: 18
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 223Ų
• Surface Charge: -10
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White powder
• Density: 1.740
• Melting Point: 780°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Insoluble in water
• PSA: 419.74000
• LogP: -4.20040
• Solubility: Not determined

Potassium pentaborate octahydrate Security Information

• Hazard Category Code： 60-61
• Safety Instruction： 53-45
• Hazardous Material Identification：
• TSCA：Yes